Cas no 2227976-15-8 ((2S)-4-(1-methylpyrrolidin-2-yl)butan-2-amine)

• Product Name: (2S)-4-(1-methylpyrrolidin-2-yl)butan-2-amine
• CAS No: 2227976-15-8
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 5922128
• PubChem ID: 165624985
• Update Time: 2025-09-19

(2S)-4-(1-methylpyrrolidin-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(1-methylpyrrolidin-2-yl)butan-2-amine
• 2227976-15-8
• EN300-1783277

• Inchi： 1S/C9H20N2/c1-8(10)5-6-9-4-3-7-11(9)2/h8-9H,3-7,10H2,1-2H3/t8-,9?/m0/s1
• InChI Key： YZYCNZPWAPNNLJ-IENPIDJESA-N
• SMILES： N1(C)CCCC1CC[C@H](C)N

Computed Properties

• Exact Mass: 156.162648646g/mol
• Monoisotopic Mass: 156.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.3Ų

Additional information on (2S)-4-(1-methylpyrrolidin-2-yl)butan-2-amine

Introduction to (2S)-4-(1-methylpyrrolidin-2-yl)butan-2-amine (CAS No. 2227976-15-8)

(2S)-4-(1-methylpyrrolidin-2-yl)butan-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique stereochemical configuration and pharmacological potential. This compound, identified by the CAS number 2227976-15-8, has garnered attention due to its role in the development of novel therapeutic agents. Its molecular structure, featuring a chiral center and a complex heterocyclic moiety, makes it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The chemical structure of (2S)-4-(1-methylpyrrolidin-2-yl)butan-2-amine consists of a butanamine backbone substituted with a 1-methylpyrrolidine ring at the 4-position. This arrangement contributes to its unique physicochemical properties, which are essential for its biological activity. The presence of the stereogenic center at the 2-position of the butanamine moiety ensures that this compound exists as a specific enantiomer, influencing its interactions with biological targets and overall pharmacological profile.

In recent years, there has been growing interest in the development of chiral drugs due to their enhanced selectivity and efficacy compared to their racemic counterparts. The stereochemistry of (2S)-4-(1-methylpyrrolidin-2-yl)butan-2-amine plays a crucial role in determining its pharmacological activity. Studies have shown that enantiomeric purity is critical for achieving optimal therapeutic effects while minimizing adverse reactions. The precise stereochemical configuration of this compound makes it a valuable asset in the quest for more effective and safer pharmaceuticals.

The pharmacological properties of (2S)-4-(1-methylpyrrolidin-2-yl)butan-2-amine have been extensively studied in various preclinical models. Research indicates that this compound exhibits potential therapeutic effects in several disease areas, including central nervous system disorders and inflammatory conditions. The interaction between the pyrrolidine ring and biological targets suggests that it may modulate neurotransmitter systems or inflammatory pathways, leading to novel treatment strategies.

One of the most compelling aspects of (2S)-4-(1-methylpyrrolidin-2-yl)butan-2-amine is its versatility in drug design. The compound's structural features allow for modifications that can enhance its pharmacokinetic properties, such as solubility and bioavailability. Additionally, its chiral nature opens up possibilities for developing enantiomerically pure drugs that can bypass issues associated with racemic mixtures, such as reduced efficacy or increased toxicity.

The synthesis of (2S)-4-(1-methylpyrrolidin-2-yl)butan-2-amine represents a significant achievement in synthetic organic chemistry. The development of efficient synthetic routes has enabled researchers to produce this compound in sufficient quantities for both laboratory studies and potential clinical trials. Advances in stereoselective synthesis have been particularly important, ensuring high enantiomeric purity and yield. These advancements are crucial for translating laboratory findings into viable therapeutic options.

In conclusion, (2S)-4-(1-methylpyrrolidin-2-yl)butan-2-amine (CAS No. 2227976-15-8) is a promising compound with significant potential in pharmaceutical research and development. Its unique stereochemical configuration and pharmacological properties make it an attractive candidate for further investigation. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play a vital role in the next generation of therapeutic agents.